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Compound of Interest

Compound Name: Biotin-PEG2-C2-iodoacetamide

Cat. No.: B3121766

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Biotin-PEG2-C2-
iodoacetamide, a versatile reagent for bioconjugation, particularly in the fields of proteomics
and drug discovery. This document details its suppliers, key technical data, experimental
protocols for protein labeling, and its application in Proteolysis Targeting Chimeras (PROTACS).

Supplier and Catalog Information

Biotin-PEG2-C2-iodoacetamide is available from several reputable suppliers, ensuring
accessibility for researchers worldwide.

Supplier Catalog Number
TargetMol T17565[1][2]
MedChem Express HY-140941[3]
Immunomart T17565

Technical Data Summary

Key quantitative data for Biotin-PEG2-C2-iodoacetamide are summarized below for easy
reference and comparison.
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Property Value

CAS Number 292843-75-5[1][2][3]
Molecular Formula C18H31IN405S][3]
Molecular Weight 542.43 g/mol [3]

>98% (varies by supplier, e.g., 98.23% from
Purity MedChem Express, 99.85% from Immunomart)

[2](3]

Appearance Solid

Pure form: -20°C for up to 3 years. In solvent:

Storage Conditions
-80°C for up to 1 year.[1]

Core Applications and Signaling Pathways

Biotin-PEG2-C2-iodoacetamide is a key reagent in two significant areas of research: as a
linker in the synthesis of PROTACSs and for the specific biotinylation of proteins and other

molecules.

PROTAC Signaling Pathway

Biotin-PEG2-C2-iodoacetamide serves as a PEG-based linker in the construction of
PROTACSs.[1][2][3][4] PROTACSs are bifunctional molecules that recruit a target protein to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein
by the proteasome. The diagram below illustrates this mechanism.
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Cellular Environment
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Caption: The PROTAC mechanism of targeted protein degradation.

Protein Biotinylation

The iodoacetamide group of Biotin-PEG2-C2-iodoacetamide reacts specifically with sulfhydryl
groups (-SH) on cysteine residues within proteins, forming a stable thioether bond. This
specificity allows for the precise biotinylation of proteins for various downstream applications
such as purification, detection, and interaction studies.

Experimental Protocols

The following is a detailed protocol for the biotinylation of a protein using Biotin-PEG2-C2-
iodoacetamide. This protocol is adapted from standard procedures for thiol-reactive
biotinylation reagents.

Materials
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o Biotin-PEG2-C2-iodoacetamide
¢ Protein of interest containing cysteine residues
e Reaction Buffer: 50 mM Tris, 150 mM NacCl, pH 7.2-7.5

e Reducing agent (optional, for reducing disulfide bonds): Dithiothreitol (DTT) or Tris(2-
carboxyethyl)phosphine (TCEP)

e Quenching Buffer: 1 M Tris-HCI, pH 8.0
» Desalting column or dialysis tubing for removal of excess reagent

e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to dissolve the
biotinylation reagent

Experimental Workflow

The general workflow for protein biotinylation is depicted below.
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Caption: General workflow for protein biotinylation.

Detailed Procedure

o Preparation of Biotinylation Reagent: Immediately before use, dissolve the Biotin-PEG2-C2-
iodoacetamide in anhydrous DMF or DMSO to a stock concentration of 10-20 mM.
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» Preparation of Protein Solution: Dissolve the protein of interest in the Reaction Buffer to a
final concentration of 1-5 mg/mL.

o (Optional) Reduction of Disulfide Bonds: If the target cysteine residues are involved in
disulfide bonds, they must first be reduced. Add a 10-fold molar excess of DTT or TCEP to
the protein solution and incubate for 30-60 minutes at room temperature. Remove the
reducing agent using a desalting column.

 Biotinylation Reaction: Add a 10- to 20-fold molar excess of the dissolved Biotin-PEG2-C2-
iodoacetamide to the protein solution. The optimal molar ratio may need to be determined
empirically.

¢ Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at
4°C. Protect the reaction from light.

¢ Quenching: Stop the reaction by adding a quenching buffer containing a thiol, such as 2-
mercaptoethanol or DTT, to a final concentration of 10-20 mM. Alternatively, add Tris-HCI to
guench unreacted iodoacetamide. Incubate for 15-30 minutes at room temperature.

 Purification: Remove excess, unreacted biotinylation reagent and byproducts by dialysis
against an appropriate buffer (e.g., PBS) or by using a desalting column.

o Storage: Store the purified biotinylated protein at -20°C or -80°C for long-term use.

This guide provides a foundational understanding of Biotin-PEG2-C2-iodoacetamide and its
applications. Researchers are encouraged to optimize protocols for their specific proteins and
experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Biotin-PEG2-C2-iodoacetamide for
Advanced Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3121766#biotin-peg2-c2-iodoacetamide-supplier-
and-catalog-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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